molecular formula C12H16O2 B8514229 4,7-Dimethyl-6-methoxy-1-indanol

4,7-Dimethyl-6-methoxy-1-indanol

Cat. No.: B8514229
M. Wt: 192.25 g/mol
InChI Key: QICFBYGLDFZGOA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4,7-Dimethyl-6-methoxy-1-indanol is a useful research compound. Its molecular formula is C12H16O2 and its molecular weight is 192.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H16O2

Molecular Weight

192.25 g/mol

IUPAC Name

6-methoxy-4,7-dimethyl-2,3-dihydro-1H-inden-1-ol

InChI

InChI=1S/C12H16O2/c1-7-6-11(14-3)8(2)12-9(7)4-5-10(12)13/h6,10,13H,4-5H2,1-3H3

InChI Key

QICFBYGLDFZGOA-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C2=C1CCC2O)C)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4,7-dimethyl-6-methoxy-1-indanone (7.0 g) in a mixed solvent of methanol (100 ml) and tetrahydrofuran (50 ml) was added sodium borohydride (1.2 g) at 0° C. and then the mixture was stirred at room temperature for 1 hour. Acetone (10 ml) was added and the solvent was distilled off under reduced pressure. Water (50 ml) and ethyl acetate (50 ml) were added and the organic layer was washed with water and saturated saline. The organic layer was dried with anhydrous magnesium sulfate and the solvent was removed under reduced pressure to obtain 4,7-dimethyl-6-methoxy-1-indanol (7.0 g) (Compound A-14). The physical properties and NMR spectrum data thereof are shown in Table 1.
Quantity
7 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
reactant
Reaction Step One
Quantity
50 mL
Type
reactant
Reaction Step One
Quantity
1.2 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step Two

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